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Compound of Interest

Compound Name: Scytalol A

Cat. No.: B15617885 Get Quote

[2] Scytalol A | C10H12O4 - PubChem Scytalol A is a natural product found in Lachnellula sp.

with data available. ... Molecular Formula: C10H12O4. Synonyms: Scytalol A. 208183-19-1.

(3S,4S)-3,4-dihydro-3,4,8-trihydroxy-1(2H)-naphthalenone. UNII- ... IUPAC Name: (3S,4S)-3,4-

dihydro-3,4,8-trihydroxy-1(2H)-naphthalenone. CAS: 208183-19-1. --INVALID-LINK-- Scytalol
A | CAS 208183-19-1 Scytalol A is a melanin biosynthesis inhibitor. Scytalol A is a metabolite

from the ascomycete Lachnellula sp. A32-89. --INVALID-LINK-- Scytalol A | CAS 208183-19-1

| Selleckchem Scytalol A is a metabolite from the ascomycete Lachnellula sp. A32-89, which

selectively inhibits the biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89,

while not affecting the growth of the strain. --INVALID-LINK-- Scytalol A - Cayman Chemical

Scytalol A is a fungal metabolite that has been found in Lachnellula and has diverse biological

activities. It is a melanin biosynthesis inhibitor that selectively inhibits the dihydroxynaphthalene

(DHN) melanin biosynthesis pathway in Lachnellula (IC50 = 0.3 µg/ml), without affecting fungal

growth. Scytalol A (25 µg/ml) inhibits the growth of the bacteria B. subtilis and S. aureus, as

well as the fungi C. albicans, S. cerevisiae, and T. mentagrophytes. It also inhibits

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE; IC50s = 3.6 and 14.2 µM,

respectively). --INVALID-LINK-- (3S,4S)-3,4-Dihydro-3,4,8-trihydroxy-1(2H)-naphthalenone |

C10H12O4 (3S,4S)-3,4-Dihydro-3,4,8-trihydroxy-1(2H)-naphthalenone. --INVALID-LINK--

Scytalol A inhibits dihydroxynaphthalene melanin biosynthesis in ... Scytalol A is a metabolite

from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the biosynthesis of

dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the growth of the

strain. --INVALID-LINK-- Scytalol A, 208183-19-1 Scytalol A. Chemical intermediate. Scytalol
A is a metabolite from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the

biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the

growth of the strain. SMILES: C1C(--INVALID-LINK--=C12)O">C@HO)=O. InChi Code:
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InChI=1S/C10H12O4/c11-6-3-1-2-5-7(12)8(13)4-9(14)10(5)6/h1-3,7-8,11-

13H,4H2/t7-,8-/m1/s1. InChi Key: ... --INVALID-LINK-- Scytalol A | CAS 208183-19-1 |

MedKoo Scytalol A (compound 1) is a new metabolite from the ascomycete Lachnellula sp.

A32-89, which selectively inhibits the biosynthesis of dihydroxynaphthalene melanin in

Lachnellula sp. A32-89, while not affecting the growth of the strain. --INVALID-LINK-- Scytalol
A | 208183-19-1 | Bio-Techne Scytalol A is a fungal metabolite and melanin biosynthesis

inhibitor (IC50 = 0.3 μg/mL against dihydroxynaphthalene melanin). Scytalol A exhibits

antibacterial activity against B. subtilis and S. aureus and antifungal activity against C.

albicans, S. cerevisiae and T. mentagrophytes at a concentration of 25 μg/mL. Scytalol A also

inhibits acetylcholinesterase and butyrylcholinesterase with IC50 values of 3.6 and 14.2 μM,

respectively. --INVALID-LINK-- Scytalol A | Antimicrobial | MedChemTronica Scytalol A is a

metabolite from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the

biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the

growth of the strain. --INVALID-LINK-- Scytalol A | 208183-19-1 | BOC Sciences Scytalol A is

a metabolite from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the

biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the

growth of the strain. --INVALID-LINK-- Scytalol A | 208183-19-1 | CymitQuimica Scytalol A is

a fungal metabolite that has been found in Lachnellula and has diverse biological activities. It is

a melanin biosynthesis inhibitor that selectively inhibits the dihydroxynaphthalene (DHN)

melanin biosynthesis pathway in Lachnellula (IC50 = 0.3 µg/ml), without affecting fungal

growth. Scytalol A (25 µg/ml) inhibits the growth of the bacteria B. subtilis and S. aureus, as

well as the fungi C. albicans, S. cerevisiae, and T. mentagrophytes. It also inhibits

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE; IC50s = 3.6 and 14.2 µM,

respectively). --INVALID-LINK-- Scytalol A | 208183-19-1 | Biosynth Scytalol A is a metabolite

from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the biosynthesis of

dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the growth of the

strain. --INVALID-LINK-- Scytalol A | CAS 208183-19-1 | J23694 | Bio-Connect Life Sciences

Scytalol A is a metabolite from the ascomycete Lachnellula sp. A32-89, which selectively

inhibits the biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not

affecting the growth of the strain. --INVALID-LINK-- Scytalol A | CAS 208183-19-1 | Adooq

Bioscience Scytalol A is a metabolite from the ascomycete Lachnellula sp. A32-89, which

selectively inhibits the biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89,

while not affecting the growth of the strain. --INVALID-LINK-- Scytalol A | CAS 208183-19-1 |

BLDpharm Scytalol A is a metabolite from the ascomycete Lachnellula sp. A32-89, which

selectively inhibits the biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89,
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while not affecting the growth of the strain. --INVALID-LINK-- Scytalol A | 208183-19-1 |

C10H12O4 | Chemsrc Scytalol A (cas 208183-19-1) is a metabolite from the ascomycete

Lachnellula sp. A32-89, which selectively inhibits the biosynthesis of dihydroxynaphthalene

melanin in Lachnellula sp. A32-89, while not affecting the growth of the strain. --INVALID-LINK-

- Scytalol A | CAS 208183-19-1 | APExBIO Scytalol A is a metabolite from the ascomycete

Lachnellula sp. A32-89, which selectively inhibits the biosynthesis of dihydroxynaphthalene

melanin in Lachnellula sp. A32-89, while not affecting the growth of the strain. --INVALID-LINK-

- Scytalol A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Compound Identification
Identifier Value

CAS Number 208183-19-1

IUPAC Name
(3S,4S)-3,4-dihydro-3,4,8-trihydroxy-1(2H)-

naphthalenone

Molecular Formula C10H12O4

Scytalol A is a natural product isolated from the ascomycete Lachnellula sp.

Biological Activity
Scytalol A has demonstrated a range of biological activities, making it a molecule of interest

for further investigation. It is a known inhibitor of melanin biosynthesis and also exhibits

antimicrobial and enzyme-inhibiting properties.

Inhibition of Melanin Biosynthesis
Scytalol A selectively inhibits the biosynthesis of dihydroxynaphthalene (DHN) melanin in

Lachnellula sp. Notably, this inhibition occurs without affecting the growth of the fungal strain.

Activity IC50 Organism

Dihydroxynaphthalene (DHN)

melanin biosynthesis inhibition
0.3 µg/mL Lachnellula sp.
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Antimicrobial Activity
At a concentration of 25 µg/mL, Scytalol A has been shown to inhibit the growth of various

bacteria and fungi.

Domain Organism

Bacteria Bacillus subtilis

Staphylococcus aureus

Fungi Candida albicans

Saccharomyces cerevisiae

Trichophyton mentagrophytes

Enzyme Inhibition
Scytalol A also exhibits inhibitory activity against acetylcholinesterase (AChE) and

butyrylcholinesterase (BChE).

Enzyme IC50

Acetylcholinesterase (AChE) 3.6 µM

Butyrylcholinesterase (BChE) 14.2 µM

Experimental Protocols
Detailed experimental protocols for the assays mentioned above would require access to the

primary research articles. However, a generalized methodology for each key experiment is

outlined below.

Melanin Biosynthesis Inhibition Assay
A common method to assess the inhibition of melanin production involves the following steps:

Culture Preparation:Lachnellula sp. is cultured in a suitable liquid medium.
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Compound Addition: Scytalol A, dissolved in an appropriate solvent, is added to the cultures

at various concentrations. A solvent control is also included.

Incubation: The cultures are incubated under conditions that promote both growth and

melanin production.

Melanin Extraction: After a set incubation period, the fungal mycelia are harvested. Melanin

is then extracted from the mycelia using an alkaline solution.

Quantification: The amount of extracted melanin is quantified spectrophotometrically by

measuring its absorbance at a specific wavelength.

IC50 Determination: The concentration of Scytalol A that inhibits melanin production by 50%

(IC50) is calculated from the dose-response curve.

Antimicrobial Susceptibility Testing
The antimicrobial activity of Scytalol A can be determined using a broth microdilution method:

Inoculum Preparation: Standardized suspensions of the test microorganisms (B. subtilis, S.

aureus, C. albicans, S. cerevisiae, T. mentagrophytes) are prepared.

Serial Dilution: Scytalol A is serially diluted in a multi-well plate containing the appropriate

growth medium for each microorganism.

Inoculation: Each well is inoculated with the prepared microbial suspension.

Incubation: The plates are incubated at the optimal temperature for each microorganism.

Growth Assessment: Microbial growth is assessed by measuring the optical density or by

visual inspection. The minimum inhibitory concentration (MIC) is determined as the lowest

concentration of Scytalol A that prevents visible growth.

Cholinesterase Inhibition Assay
Ellman's method is a widely used protocol to screen for inhibitors of acetylcholinesterase and

butyrylcholinesterase:
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Reaction Mixture: The assay is typically performed in a multi-well plate. The reaction mixture

contains a buffer, the respective enzyme (AChE or BChE), and varying concentrations of

Scytalol A.

Pre-incubation: The enzyme and inhibitor are pre-incubated together for a short period.

Substrate Addition: The reaction is initiated by adding the substrate (acetylthiocholine for

AChE or butyrylthiocholine for BChE) and a chromogenic reagent, 5,5'-dithiobis-(2-

nitrobenzoic acid) (DTNB).

Kinetic Measurement: The enzyme hydrolyzes the substrate, and the product reacts with

DTNB to produce a yellow-colored compound, which is measured spectrophotometrically

over time.

IC50 Calculation: The rate of the reaction is determined for each concentration of Scytalol
A. The IC50 value is calculated as the concentration of the inhibitor that causes a 50%

reduction in enzyme activity.
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Caption: Inhibition of the Dihydroxynaphthalene (DHN) Melanin Biosynthesis Pathway by

Scytalol A.
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Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC) of

Scytalol A.

To cite this document: BenchChem. [Scytalol A CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617885#scytalol-a-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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